Cas no 2734775-13-2 (2-Chloro-4-ethyl-1,1'-biphenyl)

• Product Name: 2-Chloro-4-ethyl-1,1'-biphenyl
• CAS No: 2734775-13-2
• MF: C₁₄H₁₃Cl
• MW: 216.71
• CID: 5080140
• Update Time: 2025-09-27

2-Chloro-4-ethyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-ethyl-1,1'-biphenyl

• Inchi： 1S/C14H13Cl/c1-2-11-8-9-13(14(15)10-11)12-6-4-3-5-7-12/h3-10H,2H2,1H3
• InChI Key： HCXLRQURMLCYFH-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=C(C=C1)C1C=CC=CC=1)C

Additional information on 2-Chloro-4-ethyl-1,1'-biphenyl

Introduction to 2-Chloro-4-ethyl-1,1'-biphenyl (CAS No. 2734775-13-2)

2-Chloro-4-ethyl-1,1'-biphenyl, identified by its Chemical Abstracts Service (CAS) number 2734775-13-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This biphenyl derivative features a chloro substituent at the 2-position and an ethyl group at the 4-position, making it a versatile intermediate in synthetic chemistry. The unique structural properties of this molecule contribute to its utility in various applications, particularly in the development of novel materials and bioactive compounds.

The biphenyl core is a well-studied aromatic system, renowned for its stability and reactivity. The introduction of electronegative and alkyl substituents can modulate the electronic and steric properties of the molecule, enabling tailored reactivity for specific synthetic pathways. In the case of 2-Chloro-4-ethyl-1,1'-biphenyl, the chloro group at the 2-position enhances electrophilic aromatic substitution reactions, while the ethyl group at the 4-position provides steric hindrance and influences molecular interactions. These characteristics make it a valuable building block for constructing more complex structures.

Recent advancements in pharmaceutical research have highlighted the importance of biphenyl derivatives in drug discovery. The structural motif is frequently encountered in therapeutic agents due to its ability to interact with biological targets in a predictable manner. For instance, studies have demonstrated that biphenyl-based compounds can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating neurological disorders, infectious diseases, and metabolic conditions. The synthesis of 2-Chloro-4-ethyl-1,1'-biphenyl provides a strategic starting point for generating such bioactive molecules.

The chemical synthesis of 2-Chloro-4-ethyl-1,1'-biphenyl involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common methodologies include halogenation reactions on biphenyl precursors followed by alkylation steps to introduce the ethyl group. Advances in catalytic systems have improved the efficiency of these reactions, reducing unwanted byproducts and minimizing environmental impact. The use of palladium-catalyzed cross-coupling reactions has also been explored as an alternative route to construct the biphenyl core with greater precision.

In industrial applications, 2-Chloro-4-ethyl-1,1'-biphenyl serves as a precursor for manufacturing specialty chemicals and polymers. Its aromatic structure allows for polymerization or copolymerization with other monomers to create materials with tailored properties such as thermal stability or mechanical strength. Additionally, derivatives of this compound have been investigated for their potential in optoelectronic devices due to their ability to form ordered molecular assemblies that exhibit desirable electronic characteristics.

The pharmacological potential of 2-Chloro-4-ethyl-1,1'-biphenyl has been explored through computational modeling and experimental screening. Virtual screening techniques have identified its analogs as inhibitors of kinases and other enzymes implicated in cancer progression. Preliminary biological assays have shown that certain derivatives exhibit dose-dependent inhibition of target proteins, suggesting their therapeutic relevance. Further research is warranted to elucidate the mechanisms of action and optimize drug-like properties such as solubility and bioavailability.

The environmental impact of synthesizing and utilizing 2-Chloro-4-ethyl-1,1'-biphenyl is another critical consideration. Green chemistry principles emphasize minimizing hazardous waste and energy consumption during production processes. Recent innovations in solvent systems and catalytic methods have made it possible to synthesize this compound more sustainably. For example, the use of water-based solvents or recyclable catalysts can significantly reduce the ecological footprint of its manufacture.

Future directions in research may focus on expanding the chemical space accessible through modifications of 2-Chloro-4-ethyl-1,1'-biphenyl. Functionalization at additional positions on the biphenyl core or introducing heterocyclic moieties could lead to novel compounds with enhanced biological activity or material properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible applications.

In conclusion,2-Chloro-4-ethyl-1,1'-biphenyl (CAS No. 2734775-13-2) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structure and reactivity make it a valuable tool for pharmaceutical development, material science, and chemical synthesis. As research continues to uncover new applications for this molecule and its derivatives,its significance is expected to grow further.